Cas no 1089347-06-7 (1-(5-methylfuran-2-yl)ethane-1,2-diamine)

• Product Name: 1-(5-methylfuran-2-yl)ethane-1,2-diamine
• CAS No: 1089347-06-7
• MF: C₇H₁₂N₂O
• MW: 140.182981491089
• CID: 4570858
• PubChem ID: 43519546
• Update Time: 2025-10-17

1-(5-methylfuran-2-yl)ethane-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• 1-(5-methylfuran-2-yl)ethane-1,2-diamine
• 1,2-Ethanediamine, 1-(5-methyl-2-furanyl)-

• Inchi： 1S/C7H12N2O/c1-5-2-3-7(10-5)6(9)4-8/h2-3,6H,4,8-9H2,1H3
• InChI Key： HVRFFLOYIZGOTK-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(C)O1)(N)CN

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 220.3±35.0 °C at 760 mmHg
• Flash Point: 87.0±25.9 °C
• Vapor Pressure: 0.1±0.4 mmHg at 25°C

1-(5-methylfuran-2-yl)ethane-1,2-diamine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(5-methylfuran-2-yl)ethane-1,2-diamine

Introduction to 1-(5-methylfuran-2-yl)ethane-1,2-diamine (CAS No. 1089347-06-7) and Its Emerging Applications in Chemical Biology

1-(5-methylfuran-2-yl)ethane-1,2-diamine, identified by the chemical abstracts service number CAS No. 1089347-06-7, is a heterocyclic organic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound, featuring a fused 5-methylfuran-2-yl moiety with an ethane-1,2-diamine backbone, exhibits promising potential in various biological and pharmaceutical applications. The structural design of this molecule incorporates both aromatic and aliphatic components, which contribute to its versatility in chemical interactions and biological activities.

The 5-methylfuran-2-yl substituent in 1-(5-methylfuran-2-yl)ethane-1,2-diamine plays a crucial role in determining its chemical reactivity and biological efficacy. Furan derivatives are well-known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of the methyl group at the 5-position enhances the stability and bioavailability of the molecule, making it an attractive candidate for further investigation in drug discovery.

Recent studies have highlighted the significance of diamine derivatives in medicinal chemistry. The ethane-1,2-diamine moiety provides a rigid framework that can facilitate the development of novel molecular architectures with enhanced binding affinity to biological targets. This structural feature has been exploited in the design of small-molecule inhibitors targeting various enzymes and receptors involved in critical biological pathways.

In the realm of drug discovery, 1-(5-methylfuran-2-yl)ethane-1,2-diamine has shown potential as a lead compound for developing therapeutic agents. Its ability to interact with biological macromolecules through multiple hydrogen bonding interactions makes it a suitable candidate for modulating enzyme activity and receptor binding. For instance, preliminary computational studies suggest that this compound may exhibit inhibitory effects on certain kinases and proteases, which are implicated in diseases such as cancer and inflammatory disorders.

The synthesis of 1-(5-methylfuran-2-yl)ethane-1,2-diamine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct the desired molecular framework efficiently. These synthetic strategies not only enhance the scalability of production but also allow for structural modifications to optimize biological activity.

One of the most compelling aspects of 1-(5-methylfuran-2-yl)ethane-1,2-diamine is its potential application in targeted therapy. By leveraging its unique structural features, researchers have been able to design derivatives with enhanced specificity for particular disease targets. For example, modifications at the 5-methylfuran-2-yl group have been explored to improve binding affinity to specific receptors or enzymes, while alterations at the diamine moiety have been used to enhance solubility and metabolic stability.

Advances in computational chemistry have further accelerated the development of 1-(5-methylfuran-2-yl)ethane-1,2-diamine as a pharmacophore. Molecular docking simulations and virtual screening techniques have been utilized to identify potential binding pockets on biological targets, allowing for rational design of analogs with improved pharmacological properties. These computational approaches complement experimental efforts by providing insights into molecular interactions at an atomic level.

The pharmacokinetic profile of 1-(5-methylfuran-2-yl)ethane-1,2-diamine is another critical factor that influences its therapeutic potential. Studies have demonstrated that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties when administered orally or intravenously. These characteristics make it an attractive candidate for further development into a drug candidate with potential clinical applications.

In conclusion, 1-(5-methylfuran - 2 - yl) ethane - 1 , 2 - diam ine ( CAS No . 1089347 - 06 - 7 ) represents a promising compound with diverse applications in chemical biology and drug discovery . Its unique structural features , coupled with emerging research findings , highlight its potential as a lead molecule for developing novel therapeutic agents . Continued investigation into this compound will likely uncover additional opportunities for its use in addressing various diseases and disorders .